molecular formula C3H2Br3N3O2 B8452272 2,2,2-Tribromoethyl carbonazidate CAS No. 60044-28-2

2,2,2-Tribromoethyl carbonazidate

Cat. No.: B8452272
CAS No.: 60044-28-2
M. Wt: 351.78 g/mol
InChI Key: OUODKEDJBSYHDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2,2-Tribromoethyl carbonazidate is a useful research compound. Its molecular formula is C3H2Br3N3O2 and its molecular weight is 351.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

60044-28-2

Molecular Formula

C3H2Br3N3O2

Molecular Weight

351.78 g/mol

IUPAC Name

2,2,2-tribromoethyl N-diazocarbamate

InChI

InChI=1S/C3H2Br3N3O2/c4-3(5,6)1-11-2(10)8-9-7/h1H2

InChI Key

OUODKEDJBSYHDL-UHFFFAOYSA-N

Canonical SMILES

C(C(Br)(Br)Br)OC(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tribromoethanol (43.8 parts) was converted to the corresponding chloroformate by reaction with 40 parts of phosgene in the presence of a stoichiometric amount of base. The purified intermediate was reacted with an excess of sodium azide to produce the β,β,β-tribromoethyl azidoformate.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.